Cas no 1895595-68-2 (1-(2-chloro-4-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine
• CAS No: 1895595-68-2
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5969761
• PubChem ID: 117299728
• Update Time: 2025-05-20

1-(2-chloro-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine
• [1-(2-chloro-4-methylphenyl)cyclobutyl]methanamine
• 1895595-68-2
• EN300-1993347

• Inchi： 1S/C12H16ClN/c1-9-3-4-10(11(13)7-9)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： ZBNCFBRHNGXWDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(CN)CCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine

Professional Introduction to 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine (CAS No. 1895595-68-2)

1-(2-chloro-4-methylphenyl)cyclobutylmethanamine, a compound with the chemical identifier CAS No. 1895595-68-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of considerable interest in both academic research and industrial drug development. The structural composition of this molecule, featuring a cyclobutyl moiety linked to a benzene ring substituted with chlorine and methyl groups, endows it with unique chemical and biological characteristics that are being explored for various therapeutic applications.

The benzene ring in 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine is a key structural feature that contributes to its pharmacological activity. The presence of a chlorine atom at the 2-position and a methyl group at the 4-position of the benzene ring influences the electronic properties of the molecule, thereby affecting its interaction with biological targets. This substitution pattern is reminiscent of many established pharmaceutical agents, suggesting that 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine may possess similar mechanisms of action. In particular, the chloro-substituted aromatic ring is known to enhance binding affinity to certain enzymes and receptors, a property that has been leveraged in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases.

Recent studies have highlighted the potential of cyclobutyl-containing compounds as scaffolds for novel drug candidates. The cyclobutyl group in 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine introduces rigidity to the molecular structure, which can improve binding stability and metabolic resistance. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier is particularly valuable. The combination of the cyclobutyl ring with the chloro- and methyl-substituted benzene ring creates a molecule with multiple interaction points, potentially allowing for synergistic effects when targeting complex biological pathways.

One of the most compelling aspects of 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine is its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclobutylmethanamine core can serve as a versatile building block for medicinal chemists, enabling the rapid construction of libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening programs to identify novel compounds with improved efficacy and reduced side effects. The ability to modify both the cyclobutyl and aromatic portions of the molecule provides chemists with ample opportunities to optimize pharmacokinetic profiles and target specificity.

In terms of biological activity, preliminary investigations into 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine have revealed promising results in several in vitro assays. The compound has demonstrated interactions with enzymes such as cytochrome P450 isoforms, which are critical for drug metabolism. Understanding these interactions is essential for predicting how the compound will behave in vivo and for designing clinical trials that account for potential metabolic pathways. Additionally, studies have shown that this molecule can modulate signaling pathways associated with inflammation and neurotransmission, making it a candidate for treating conditions like chronic pain and neurodegenerative diseases.

The synthesis of 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient syntheses of such compounds, reducing both cost and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct the cyclobutyl-benzene linkage efficiently. These innovations not only streamline the production process but also open up new possibilities for functionalizing the molecule further.

The future prospects for 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine are exciting, particularly as more data becomes available from ongoing research studies. Collaborative efforts between academic laboratories and pharmaceutical companies are likely to accelerate its development into a lead compound for new therapies. The integration of computational modeling techniques into drug discovery pipelines will also play a crucial role in optimizing its design before moving into clinical trials. By leveraging both experimental data and predictive algorithms, researchers can identify promising derivatives that may outperform the parent compound in terms of efficacy and safety.

As interest in targeted therapies grows, compounds like 1-(2-chloro-4-methylphenyl)cyclobutylmethanamine are poised to play an important role in personalized medicine approaches. The ability to fine-tune their structures based on individual patient profiles could lead to more effective treatments with fewer adverse effects. Furthermore, advances in delivery systems may enhance their bioavailability and therapeutic index, expanding their potential applications across multiple disease states. The ongoing exploration of this compound underscores its significance as a tool for advancing pharmaceutical science.